Cas no 878285-13-3 (3,5-Difluoro-4-methylaniline)

• Product Name: 3,5-Difluoro-4-methylaniline
• CAS No: 878285-13-3
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD03094196
• CID: 1024406
• PubChem ID: 2737656
• Update Time: 2025-11-02

3,5-Difluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-methylaniline
• 3,5-Difluoro-4-methylbenzenamine (ACI)
• CS-0186744
• DTXSID60372210
• AKOS006220957
• MFCD03094196
• Benzenamine, 3,5-difluoro-4-methyl-
• AS-46027
• 878285-13-3
• SCHEMBL12352542
• DB-347835
• EN300-102302
• 3,5-Difluoro-4-methylbenzenamine
• CL8411

• MDL： MFCD03094196
• Inchi： 1S/C7H7F2N/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3
• InChI Key： QPIOXIGUXPBDHD-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(F)C=C(N)C=1

Computed Properties

• Exact Mass: 143.05465555g/mol
• Monoisotopic Mass: 143.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 202.3±35.0 °C at 760 mmHg
• Flash Point: 145.5±12.2 °C

3,5-Difluoro-4-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3,5-Difluoro-4-methylaniline

3,5-Difluoro-4-methylaniline (CAS No. 878285-13-3): Properties, Applications, and Market Insights

3,5-Difluoro-4-methylaniline (CAS No. 878285-13-3) is a fluorinated aromatic amine with significant importance in organic synthesis and pharmaceutical intermediates. This compound, also known as 4-methyl-3,5-difluoroaniline, features a benzene ring substituted with two fluorine atoms at the 3 and 5 positions and a methyl group at the 4 position. Its molecular formula is C₇H₇F₂N, and it has a molecular weight of 143.13 g/mol. The presence of fluorine atoms enhances its reactivity, making it a valuable building block in various chemical reactions.

The physical and chemical properties of 3,5-Difluoro-4-methylaniline include a melting point range of 45-50°C and a boiling point of approximately 200°C. It is typically a white to light yellow crystalline solid with moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's stability under normal conditions makes it suitable for storage and handling in laboratory and industrial settings. Researchers often inquire about its synthesis methods, which commonly involve the fluorination of 4-methylaniline or the reduction of corresponding nitro compounds.

One of the primary applications of 3,5-Difluoro-4-methylaniline is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its fluorinated structure is particularly valuable in drug design, as fluorine atoms can improve the bioavailability and metabolic stability of therapeutic compounds. Recent trends in drug development, such as the demand for fluorinated APIs, have increased the relevance of this compound. Additionally, it is used in agrochemicals, where fluorinated anilines contribute to the development of novel pesticides and herbicides with enhanced efficacy.

In the field of material science, 3,5-Difluoro-4-methylaniline is employed in the production of advanced polymers and liquid crystals. The incorporation of fluorine atoms into polymer chains can impart unique properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly sought after in industries like electronics, coatings, and specialty plastics. With the growing emphasis on sustainable materials, researchers are exploring eco-friendly synthesis routes for fluorinated compounds like this one.

The market demand for 3,5-Difluoro-4-methylaniline has seen steady growth, driven by its versatile applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. Analytical techniques such as HPLC, GC-MS, and NMR are routinely used to ensure the quality of the compound. Common questions from buyers include inquiries about bulk pricing, custom synthesis, and regulatory compliance. The compound is not classified as hazardous under standard regulations, but proper handling procedures should always be followed to ensure safety.

From an SEO perspective, terms like "buy 3,5-Difluoro-4-methylaniline," "CAS 878285-13-3 supplier," and "fluorinated aniline derivatives" are frequently searched by users. Integrating these keywords naturally into the content improves visibility and accessibility for researchers and industry professionals. The compound's role in green chemistry initiatives is another trending topic, as industries seek to reduce environmental impact while maintaining performance.

In summary, 3,5-Difluoro-4-methylaniline (CAS No. 878285-13-3) is a versatile and valuable chemical with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated structure and reactivity make it a critical intermediate in modern chemical synthesis. As research and industrial demand continue to evolve, this compound is poised to remain a key player in the development of innovative solutions across multiple sectors.